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Compound of Interest

Compound Name: 5,7-Dichloro-2-methylquinoline

Cat. No.: B1318215

An In-Depth Technical Guide to the Safe Handling of 5,7-Dichloro-2-methylquinoline

This guide provides comprehensive safety procedures and technical data for 5,7-Dichloro-2-
methylquinoline (CAS No: 26933-09-5), intended for researchers, scientists, and
professionals in drug development. Due to its significant acute toxicity and potential for serious
eye damage, strict adherence to these protocols is essential to ensure personnel safety and
environmental protection.

Hazard Identification and Classification

5,7-Dichloro-2-methylquinoline is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are acute oral toxicity and serious eye damage[1].

Table 1: GHS Hazard Classification for 5,7-Dichloro-2-methylquinoline
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed[1]
Serious Eye H318: Causes
Damage/Eye Category 1 corrosive Danger serious eye
Irritation damage[1]
H413: May
Hazardous to the
] cause long
Aquatic ]
Category 4 (None) lasting harmful

Environment,

Long-Term

effects to aquatic
life[1]

Risk Assessment and Control

A thorough risk assessment must be conducted before any handling of this compound. This

involves evaluating the specific procedures, quantities used, and potential for exposure to

determine the necessary control measures.
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General Risk Assessment Workflow

Step 1: Identify Hazards

Review SDS & GHS Classification
(Acute Toxin, Eye Damage)

Assess Risks

Step 2: Evaluate Procedure
Consider quantity, duration,
and potential for dust/aerosol generation.

Mitigate Risks

Step 3: Implement Controls
(See Sections 3.0 & 4.0)
Fume Hood, PPE, SOPs

Plan Response

Step 4: Prepare for Emergencies

Locate spill kit, safety shower,
and eyewash station. Review First Aid.

Click to download full resolution via product page

Caption: A workflow for assessing and mitigating risks.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and PPE is mandatory.

o Primary Engineering Control: All weighing and handling of 5,7-Dichloro-2-methylquinoline,

especially in its solid, powdered form, must be performed inside a certified chemical fume
hood to control airborne particulates[1].

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards|[1].
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« Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and disposed of properly after handling. A fully fastened lab coat is
required[2].

* Respiratory Protection: If work outside of a fume hood is unavoidable and there is a risk of
inhalation, a full-face respirator with appropriate cartridges should be used[1].

Standard Operating Procedure (SOP) for Handling

The following workflow outlines the standard procedure for safely handling solid 5,7-Dichloro-
2-methylquinoline in a laboratory setting.

SOP: Weighing and Handling Solid Compound

Preparation:
1. Verify fume hood is operational.
2. Don required PPE (Gloves, Goggles, Lab Coat).
3. Assemble all necessary equipment.

Handling:
1. Transfer desired amount from stock container

to a tared weigh boat inside the fume hood.
2. Avoid generating dust.
3. Close primary and secondary containers immediately.

Post-Handling:
1. Decontaminate spatula and work surface.
2. Carefully wipe down weigh boat exterior before removing
from fume hood.
3. Dispose of contaminated gloves and wipes in
hazardous waste.

Documentation:

Record usage in laboratory chemical inventory.

Click to download full resolution via product page
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Caption: A standard workflow for handling the solid chemical.

Storage and Waste Management

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place[1]. The
substance should be stored locked up, separate from incompatible materials such as strong
oxidizing agents[1][2].

» Waste Disposal: All waste materials, including contaminated PPE, absorbent materials, and
empty containers, must be treated as hazardous waste. Dispose of contents and container in
a suitable, sealed, and clearly labeled hazardous waste receptacle according to institutional,
local, and national regulations[1][2]. Do not allow the material to enter drains or water
courses.

Emergency Procedures
Accidental Release Measures

For a small spill (<1g) within a chemical fume hood:
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Small Spill (<1g) Emergency Response

Alert personnel in the immediate area.
Ensure fume hood sash is lowered.

Wearing appropriate PPE, cover spill with
an inert absorbent material (e.g., sand, vermiculite).

Carefully sweep or scoop the mixture into a
labeled hazardous waste container.

Decontaminate the spill area with an appropriate
solvent or detergent, followed by water.

Place all cleanup materials into the
hazardous waste container and seal.

Click to download full resolution via product page

Caption: Emergency procedure for a small-scale spill.

First Aid Measures

Immediate medical attention is critical in all cases of exposure.

« |If Swallowed: Get emergency medical help immediately[1]. Rinse mouth with water. Do not
induce vomiting[1]. Never give anything by mouth to an unconscious person[1].

¢ If in Eyes: Immediately rinse with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing[1]. Seek immediate medical attention[1]. The
risk of serious eye damage is high.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1318215?utm_src=pdf-body-img
https://www.echemi.com/sds/5-7-dichloro-2-methylquinoline-pd180824131551.html
https://www.echemi.com/sds/5-7-dichloro-2-methylquinoline-pd180824131551.html
https://www.echemi.com/sds/5-7-dichloro-2-methylquinoline-pd180824131551.html
https://www.echemi.com/sds/5-7-dichloro-2-methylquinoline-pd180824131551.html
https://www.echemi.com/sds/5-7-dichloro-2-methylquinoline-pd180824131551.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o On Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of water.

Consult a doctor[1].

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately[1].

Physicochemical and Toxicological Data

The following tables summarize the known quantitative data for 5,7-Dichloro-2-

methylquinoline.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C10H7CI2N [31[4]
Molecular Weight 212.08 g/mol [3114]
Physical State Solid

Boiling Point 312.2 °C at 760 mmHg [5]
Flash Point 171.7 °C [5]
Melting Point Data not available

N Data not available; expected to
Aqueous Solubility be |
e low

Table 3: Toxicological Profile
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Endpoint

Classification / Value

Remarks

Acute Oral Toxicity

GHS Category 3

Toxic if swallowed. This
classification corresponds to
an LDso value between 50 and
300 mg/kg. A specific LDso
value for this compound is not

publicly available.

Related Compound Data (for

context)

Oral LDso (rat): 1230 mg/kg

(for 2-methylquinoline)

The parent structure and its
derivatives are known to

possess significant toxicity[6].

Serious Eye Damage

GHS Category 1

Causes serious, potentially
irreversible eye damage[1].

Skin Irritation

Not classified, but caution is

advised

Related compounds are known

skin irritants[6].

Carcinogenicity/Mutagenicity

Data not available

The toxicological properties
have not been fully

investigated[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling procedures for 5,7-Dichloro-2-
methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318215#safe-handling-procedures-for-5-7-dichloro-
2-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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